(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol
Overview
Description
6,6′ -Dibromo-1,1′ -bi-2-naphthol is a 1,1′ -bi-2-naphthol derivative. Vibrational circular dichroism (VCD), electronic circular dichroism (ECD) and optical rotatory dispersion (ORD) spectra for the enantiomers of 6,6′ -dibromo-1,1′ -bi-2-naphthol have been evaluated.
Scientific Research Applications
Polymer Synthesis and Catalysis : (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol derivatives have been used in the synthesis of poly(1,1‘-bi-2-naphthol)s, which act as novel polymeric Lewis acid catalysts. These catalysts have been applied in Mukaiyama aldol condensation reactions, demonstrating enhanced catalytic activity (Hu et al., 1996).
Chiral Polyurethane Synthesis : In chiral polyurethane synthesis, (R)-1,1'-Bi(2-naphthol) reacted with diisocyanates leads to the formation of helical polymers and cyclic compounds, which are significant in developing optically active materials (Gudeangadi et al., 2015).
Crystal Engineering : This compound is used as a chiral building block in the construction of chiral organo-organometallic crystals, showcasing its utility in designing supramolecular structures (Grepioni et al., 2001).
Spectroscopic Studies : It has been a subject of chiroptical spectroscopic methods like vibrational circular dichroism, electronic circular dichroism, and optical rotatory dispersion, providing insights into the conformational sensitivity of these techniques (Polavarapu et al., 2009).
Catalysis in Asymmetric Reactions : (R)-6,6‘-dibromo-1,1‘-bi-2-naphthol has been utilized in catalytic enantioselective reactions, such as Mannich-type reactions, for the synthesis of β-amino acid derivatives, highlighting its role in asymmetric synthesis (Ishitani et al., 2000).
Photo Racemization and Polymerization Studies : Studies have shown that (R)-1,1'-Bi(2-naphthol) can undergo racemization and polymerization upon photoirradiation, which is significant in understanding the stability and reactivity of such compounds under light exposure (Zhang et al., 2016).
Chiral Fluorescence Sensors : Conjugated microporous polymers based on (R)-(+)-1,1-bi-2-naphthol have been synthesized and used as chiral fluorescence sensors for amino alcohols, demonstrating applications in enantioselective sensing (Wei et al., 2013).
Properties
IUPAC Name |
6-bromo-1-(6-bromo-2-hydroxynaphthalen-1-yl)naphthalen-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Br2O2/c21-13-3-5-15-11(9-13)1-7-17(23)19(15)20-16-6-4-14(22)10-12(16)2-8-18(20)24/h1-10,23-24H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OORIFUHRGQKYEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2C3=C(C=CC4=C3C=CC(=C4)Br)O)O)C=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Br2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80927367 | |
Record name | 6,6'-Dibromo[1,1'-binaphthalene]-2,2'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80927367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
444.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13185-00-7, 80655-81-8, 65283-60-5 | |
Record name | 13185-00-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9772 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6,6'-Dibromo[1,1'-binaphthalene]-2,2'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80927367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,6'-dibromo-1,1'-binaphthalene-2,2'-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.152.691 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (S)-(+)-6,6'-Dibromo-1,1'-bi-2-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the primary catalytic applications of 6,6'-Dibromo-1,1'-bi-2-naphthol?
A1: 6,6'-Br2BINOL is a valuable chiral ligand in asymmetric catalysis. It forms complexes with various metals, including titanium, zirconium, and aluminum, leading to highly enantioselective catalysts. [, ] These complexes have proven effective in catalyzing reactions such as Mukaiyama aldol condensations, [] enantioselective cyanation of aldehydes, [] and Mannich-type reactions for synthesizing optically active β-amino acid derivatives. []
Q2: How does the structure of 6,6'-Br2BINOL contribute to its effectiveness as a chiral ligand?
A2: The rigid, axially chiral biaryl structure of 6,6'-Br2BINOL creates a well-defined chiral environment around the metal center in its complexes. [, ] This steric influence effectively controls the approach of reactants during the catalytic cycle, leading to high enantioselectivity in the formation of the desired product.
Q3: Are there any specific structural features in substrates that are crucial for achieving high enantioselectivity in reactions catalyzed by 6,6'-Br2BINOL complexes?
A3: Yes, research has shown that the presence of N-substituted hydroxyphenyl moieties in aldimines is essential for achieving high enantioselectivities in Mannich-type reactions catalyzed by a zirconium complex incorporating 6,6'-Br2BINOL. []
Q4: Beyond its catalytic applications, how else has 6,6'-Br2BINOL been utilized in research?
A4: 6,6'-Br2BINOL serves as a key building block for synthesizing optically active poly(1,1'-bi-2-naphthol)s [poly(BINOL)s]. [] These polymers, when complexed with Lewis acids, create a new class of polymeric catalysts with highly organized catalytic centers within a chiral polymer chain. [] Additionally, 6,6'-Br2BINOL participates in molecular recognition studies, forming colored chiral adducts with benzoquinone in the presence of specific third components like naphthalene. []
Q5: Have computational chemistry approaches been used to study 6,6'-Br2BINOL?
A6: Yes, quantum chemical calculations employing density functional theory (DFT) with basis sets like 6-31G*, 6-311G(2d,2p), and 6-311++G(2d,2p) have been employed to predict VCD, ECD, and ORD spectra for different conformations of 6,6'-Br2BINOL. [] These theoretical calculations, in conjunction with experimental data, help elucidate the relationship between conformation and spectral features. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.